Cas no 91588-91-9 (7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one)

7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one structure
91588-91-9 structure
Product Name:7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one
CAS No:91588-91-9
MF:C7H7ClN4O
MW:198.609679460526
CID:1121467
Update Time:2024-03-06

7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one
    • 6H-Purin-6-one, 7-(2-chloroethyl)-1,7-dihydro-
    • Inchi: 1S/C7H7ClN4O/c8-1-2-12-4-11-6-5(12)7(13)10-3-9-6/h3-4H,1-2H2,(H,9,10,13)
    • InChI Key: KDRHCJCWDQKMBN-UHFFFAOYSA-N
    • SMILES: N1(CCCl)C2=C(N=CNC2=O)N=C1

Experimental Properties

  • Density: 1.65±0.1 g/cm3(Predicted)
  • Melting Point: 210-212 °C (decomp)
  • Boiling Point: 539.8±30.0 °C(Predicted)
  • pka: 8.75±0.70(Predicted)
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